Cas no 213390-57-9 (3-{(benzyloxy)carbonylamino}thiophene-2-carboxylic acid)

3-{(Benzyloxy)carbonylamino}thiophene-2-carboxylic acid is a heterocyclic compound featuring a thiophene core functionalized with a benzyloxycarbonyl (Cbz) protected amino group and a carboxylic acid moiety. This structure makes it a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and bioactive molecules. The Cbz group offers selective protection for amines, enabling controlled deprotection under mild conditions. The carboxylic acid functionality allows for further derivatization via amidation or esterification. Its stability under standard handling conditions and compatibility with a range of reaction conditions enhance its utility in multistep synthetic routes. This compound is particularly valuable in medicinal chemistry for constructing thiophene-based scaffolds.
3-{(benzyloxy)carbonylamino}thiophene-2-carboxylic acid structure
213390-57-9 structure
Product Name:3-{(benzyloxy)carbonylamino}thiophene-2-carboxylic acid
CAS No:213390-57-9
MF:C13H11NO4S
MW:277.295742273331
MDL:MFCD18433109
CID:2129535
PubChem ID:15362823
Update Time:2025-05-27

3-{(benzyloxy)carbonylamino}thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(((benzyloxy)carbonyl)amino)thiophene-2-carboxylic acid
    • 3-{[(benzyloxy)carbonyl]amino}thiophene-2-carboxylic acid
    • ZCFQLFPXOAXWTR-UHFFFAOYSA-N
    • 3-(Benzyloxycarbonylamino)thiophene-2-carboxylic acid
    • 3-{(benzyloxy)carbonylamino}thiophene-2-carboxylic acid
    • MDL: MFCD18433109
    • Inchi: 1S/C13H11NO4S/c15-12(16)11-10(6-7-19-11)14-13(17)18-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,14,17)(H,15,16)
    • InChI Key: ZCFQLFPXOAXWTR-UHFFFAOYSA-N
    • SMILES: S1C=CC(=C1C(=O)O)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 331
  • Topological Polar Surface Area: 104

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